Cas no 2287268-58-8 (2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287268-58-8
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 6611506
• PubChem ID: 137942752
• Update Time: 2025-05-25

2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761238
• 2-amino-2-[3-(4-methoxy-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2287268-58-8
• 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• Inchi： 1S/C15H19NO3/c1-9-5-10(19-2)3-4-11(9)14-6-15(7-14,8-14)12(16)13(17)18/h3-5,12H,6-8,16H2,1-2H3,(H,17,18)
• InChI Key： MHNONTWVWUHLLC-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3C=CC(=CC=3C)OC)(C1)C2)N)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Comprehensive Overview of 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287268-58-8)

The compound 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287268-58-8) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its distinctive bicyclo[1.1.1]pentane core, combined with the 4-methoxy-2-methylphenyl and aminoacetic acid functional groups, makes it a promising candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, given its rigid and compact framework.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid aligns with this trend, as its unique structure could enable selective interactions with biological targets. The methoxy and methyl substituents on the phenyl ring may enhance its pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug design.

One of the most frequently searched topics in the context of this compound is its synthetic route and mechanism of action. Scientists and chemists are keen to understand how the bicyclo[1.1.1]pentane scaffold can be efficiently incorporated into larger molecular frameworks. Additionally, the aminoacetic acid moiety is a common feature in many bioactive molecules, raising questions about its role in binding affinity and selectivity. These inquiries highlight the compound's relevance in modern medicinal chemistry.

Another area of interest is the compound's potential applications in neurological disorders and inflammatory diseases. Given the growing prevalence of conditions like Alzheimer's and Parkinson's, researchers are exploring molecules with unique scaffolds, such as 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, for their ability to modulate disease pathways. The 4-methoxy-2-methylphenyl group, in particular, is being studied for its potential anti-inflammatory and neuroprotective effects.

From a computational chemistry perspective, this compound presents an exciting challenge for molecular modeling and docking studies. The bicyclo[1.1.1]pentane core's rigidity offers a unique opportunity to explore steric and electronic effects in protein-ligand interactions. This has led to increased searches for in silico studies and structure-activity relationships involving this molecule, further underscoring its importance in drug discovery.

In summary, 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287268-58-8) represents a fascinating intersection of structural innovation and therapeutic potential. Its unique features, including the bicyclo[1.1.1]pentane scaffold and aminoacetic acid functionality, make it a subject of ongoing research and discussion in the scientific community. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.